Cas no 2137995-98-1 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl)-
• CAS No: 2137995-98-1
• MF: C₇H₉F₄N₃O₂S
• MW: 275.223873853683
• CID: 5298826
• Update Time: 2025-05-19

4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-Propan-2-yl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C7H9F4N3O2S/c1-4(2)5-12-13-6(17(11,15)16)14(5)3-7(8,9)10/h4H,3H2,1-2H3
• InChI Key： LRTHXYCGAZGMIK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)C)N1CC(F)(F)F)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl)-

Introduction to 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl) (CAS No. 2137995-98-1)

The compound 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl) (CAS No. 2137995-98-1) represents a significant advancement in the realm of pharmaceutical and agrochemical research. This specialized molecule belongs to the triazole class of heterocycles, which are well-documented for their diverse biological activities and utility in medicinal chemistry. The structural incorporation of a sulfonyl fluoride group and branched alkyl substituents enhances its pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling features of this compound is its unique chemical framework. The triazole ring serves as a core scaffold that exhibits remarkable stability and reactivity, enabling various functionalization strategies. The presence of a sulfonyl fluoride moiety at the 3-position introduces electrophilic characteristics that facilitate further derivatization, while the 5-(1-methylethyl) and 4-(2,2,2-trifluoroethyl) substituents contribute to lipophilicity and metabolic stability. These structural elements collectively contribute to its potential as a versatile intermediate in drug discovery.

Recent studies have highlighted the importance of fluorinated sulfonyl compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The sulfonyl fluoride group in this molecule is particularly noteworthy for its role as a bioisostere of carboxylic acids and amides, which can improve drug solubility and binding affinity. Moreover, the triazole core has been extensively studied for its antimicrobial and anti-inflammatory properties. The combination of these features makes 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl) a valuable asset in the development of novel therapeutic agents.

In the context of current research trends, this compound aligns with the growing interest in fluorinated heterocycles as pharmacophores. Fluorine atoms are known to enhance metabolic stability and binding interactions with biological targets, making fluorinated compounds increasingly popular in drug design. The 5-(1-methylethyl) substituent, in particular, has been shown to improve pharmacokinetic properties by reducing unwanted side effects associated with polar functional groups. Similarly, the 4-(2,2,2-trifluoroethyl) group contributes to lipophilicity while maintaining water solubility.

Research has demonstrated that derivatives of this compound exhibit promising activity against various biological targets. For instance, studies have shown that modifications at the triazole ring can lead to compounds with enhanced efficacy in inhibiting enzymes involved in inflammatory pathways. Additionally, the sulfonyl fluoride group has been found to enhance binding affinity to protein targets by increasing electrostatic interactions. These findings underscore the potential of this compound as a lead structure for further optimization.

The synthesis of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,2,2-trifluoroethyl) involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps include nucleophilic substitution reactions at the triazole core followed by functional group interconversions to introduce the sulfonyl fluoride and branched alkyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The applications of this compound extend beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of triazole compounds have shown efficacy as fungicides due to their ability to disrupt fungal cell wall synthesis. The presence of fluorine atoms further enhances their stability under environmental conditions. Additionally, researchers are exploring its potential use in material science applications where fluorinated sulfonyl compounds can serve as intermediates for specialty polymers with unique properties.

Future directions in research may focus on exploring analogs of this compound with modified substituents to optimize pharmacological profiles further. Computational modeling techniques can aid in predicting how structural changes will affect biological activity by analyzing molecular interactions at an atomic level. Such approaches are increasingly integral to modern drug discovery pipelines.

The significance of this compound lies not only in its current applications but also in its potential for future innovation across multiple scientific disciplines. As our understanding of molecular interactions evolves so too will our ability to harness compounds like 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methylethyl)-4-(2,,,trifluoroethyl) (CAS No. 2137995-98-1) for addressing complex challenges.